1-Benzyl-4-[(3,4-dichlorophenyl)amino]piperidine

• Molecular Formula: C18H20Cl2N2
• Molecular Weight: 335.3 g/mol
• IUPAC Name: 1-benzyl-N-(3,4-dichlorophenyl)piperidin-4-amine
• InChI: InChI=1S/C18H20Cl2N2/c19-17-7-6-16(12-18(17)20)21-15-8-10-22(11-9-15)13-14-4-2-1-3-5-14/h1-7,12,15,21H,8-11,13H2
• InChI Key: HZCYTQCPVNIIKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC2=CC(=C(C=C2)Cl)Cl)CC3=CC=CC=C3

Description

1-Benzyl-4-[(3,4-dichlorophenyl)amino]piperidine is a useful research compound. Its molecular formula is C18H20Cl2N2 and its molecular weight is 335.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

190 mmol of 1-benzyl-4-piperidone, 240 mmol of 3,4-dichloroaniline, 0.02 g of PTSA and 200 ml of toluene are placed in a round-bottomed flask equipped with a reflux condenser and a Dean and Stark apparatus. The whole mixture is brought to reflux for 24 hours. After evaporation of the solvent, the residue is taken up in 500 ml of methanol and 450 mmol of sodium borohydride are progressively added. The whole mixture is kept stirring for two days. The expected product is obtained after concentration by filtration of the precipitate formed.